Cas no 896268-43-2 (N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide
• CAS No: 896268-43-2
• MF: C₁₇H₂₅N₃O₅S
• MW: 383.462503194809
• CID: 6295225
• PubChem ID: 18574794
• Update Time: 2025-06-26

N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide
• AKOS024661601
• N1-(3-methoxypropyl)-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• N'-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N-(3-methoxypropyl)oxamide
• F2574-0063
• 896268-43-2
• SR-01000023346
• N'-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-N-(3-methoxypropyl)ethanediamide
• SR-01000023346-1

• Inchi： 1S/C17H25N3O5S/c1-25-12-6-10-18-16(21)17(22)19-13-14-7-5-11-20(14)26(23,24)15-8-3-2-4-9-15/h2-4,8-9,14H,5-7,10-13H2,1H3,(H,18,21)(H,19,22)
• InChI Key： BJOGPPTZCRINMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCC1CNC(C(NCCCOC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 383.15149208g/mol
• Monoisotopic Mass: 383.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide

N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide (CAS No. 896268-43-2): An Overview

N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide (CAS No. 896268-43-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrrolidine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide includes a benzenesulfonyl group, a pyrrolidine ring, and an ethanediamide moiety, all of which play crucial roles in its biological activity. The presence of the methoxypropyl group further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the potential of N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide as a modulator of various biological pathways. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to modulate GPCR activity has led to its evaluation in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide has shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a critical component in the pathogenesis of many diseases, including cardiovascular diseases, arthritis, and chronic obstructive pulmonary disease (COPD). The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been demonstrated in both in vitro and in vivo models.

The pharmacokinetic properties of N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide have also been extensively studied. Its high bioavailability and favorable metabolic profile make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, the compound exhibits low toxicity and good safety margins, as evidenced by preclinical toxicology studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide in various therapeutic indications. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its proposed mechanism of action.

The future prospects for N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its formulation for specific therapeutic applications. Additionally, efforts are being made to identify potential combination therapies that could enhance its efficacy and broaden its therapeutic window.

In conclusion, N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(3-methoxypropyl)ethanediamide (CAS No. 896268-43-2) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure and favorable pharmacological properties make it an exciting area of focus for researchers and pharmaceutical companies alike. As more data becomes available from ongoing clinical trials, the full potential of this compound will likely be realized.